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Compound of Interest

Compound Name: Butyl decyl phthalate
CAS No.: 89-19-0
Cat. No.: B1668122
Get Quote

Document Control:
e Scope: Laboratory and Industrial Chemical Waste Management
» Target Compound: Butyl Decyl Phthalate (CAS: 89-19-0)[1][2][3][4][5]

e Hazard Class: Aquatic Toxin / Potential Endocrine Disruptor

Executive Summary & Chemical Profile

Butyl decyl phthalate (BDP) is a high-molecular-weight phthalate ester primarily used as a
plasticizer.[2] Unlike lower molecular weight phthalates (like diethyl phthalate), BDP exhibits
lower volatility and higher lipophilicity.

Critical Operational Insight: While BDP is not currently listed as a specific RCRA U-listed or P-
listed hazardous waste by the US EPA (unlike its cousin Dibutyl Phthalate - U069), it must be
managed as Non-RCRA Regulated Chemical Waste due to its persistence, bioaccumulation
potential, and aquatic toxicity. Under no circumstances should BDP be disposed of via sanitary

sewer systems.
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hvsicochemical Data for Disnosal Planni

Property Value Operational Implication

Use for waste manifesting and

CAS Number 89-19-0 ) )
inventory tracking.
) ] o Requires leak-proof secondary
Physical State Viscous Liquid )
containment.
_ Not a D001 Ignitable waste
Flash Point ~211°C (412°F) ) )
unless mixed with solvents.
- o Will form surface films; difficult
Water Solubility Negligible (<0.1 mg/L) ) )
to rinse with water alone.
) Floats on water; heavier than
Density ~0.99 g/cm?3

some organic solvents.

Regulatory Classification & Waste Characterization

Proper characterization determines the disposal pathway. Use the logic flow below to
categorize your specific waste stream.

Waste Characterization Logic (DOT Visualization)

The following decision tree illustrates the logic for classifying BDP waste based on its purity
and admixtures.
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Start: Assess BDP Waste Stream
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Figure 1: Decision logic for classifying Butyl Decyl Phthalate waste streams. Note that "Non-
RCRA" does not imply non-hazardous for transport; it simply means it lacks a federal waste
code.

Pre-Disposal Segregation & Compatibility
The Golden Rule of Phthalate Safety: Never mix phthalate waste with strong oxidizers.

BDP is an ester.[3][5][6][7][8] While relatively stable, it is incompatible with strong oxidizing
agents (e.g., nitric acid, peroxides, permanganates). Mixing BDP with these agents in a waste
container can lead to exothermic hydrolysis or oxidation, pressurizing the container.

Segregation Protocol:
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o Segregate from Oxidizers: Keep separate from Waste Stream "Oxidizers."

o Compatible Streams: Can be safely bulked with other non-halogenated organic solvents
(e.g., mineral oil, high-boiling esters) if the disposal facility permits bulking.

» Container Material: High-Density Polyethylene (HDPE) or Glass. Avoid low-grade plastics
that may soften upon long-term exposure to concentrated phthalates.

Step-by-Step Disposal Procedure

Step 1: Container Selection[9]
e Primary Choice: 4L or 20L HDPE Carboy (UN Rated).

e Secondary Choice: Amber glass bottle (if volume < 1L).

o Requirement: Cap must be chemically resistant (polypropylene or PTFE-lined).

Step 2: Collection & Labeling

Even if the waste is not federally regulated as RCRA hazardous, you must label it to
communicate hazard to emergency responders.

o Label Header: "Non-RCRA Regulated Chemical Waste" (or "Hazardous Waste" if required by
state law, e.g., CA, MA).

o Chemical Contents: Write "Butyl Decyl Phthalate" (Do not use abbreviations like BDP).

e Hazard Checkbox: Check "Toxic" (due to aquatic toxicity).

Step 3: Satellite Accumulation

o Store the container in a designated Satellite Accumulation Area (SAA) at or near the point of
generation.

» Secondary Containment: Place the carboy in a polyethylene tray capable of holding 110% of
the container's volume.

o Closure: Keep the container tightly closed at all times unless adding waste.
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Step 4: Final Handoff

e Once the container is 90% full, date it and move it to the Central Accumulation Area (CAA)
within 3 days.

o Disposal Method: The required destruction method is Fuel Blending/Incineration. This
ensures the complete thermal destruction of the phthalate ester bond, preventing
environmental leaching.

Emergency Response: Spill Management

Phthalates are viscous and adhere to surfaces, making physical removal difficult. They render
floors extremely slippery.

Spill Response Workflow (DOT Visualization)

2. Don PPE 3. Containment 4. Absorption 5. Decontamination
(Nitrile Gloves, Goggles, Lab Coat) (Dyke with vermiculite/sand) (Use loose absorbent, NOT paper towels) (Scrub with detergent/water)

Click to download full resolution via product page
Figure 2: Immediate response workflow for BDP spills.
Detailed Spill Protocol:
« |solate: Block drains immediately. BDP floats and will spread rapidly on water surfaces.

o Absorb: Do not use paper towels for large spills; they will become saturated and drip. Use
clay-based absorbents (kitty litter), vermiculite, or sand.

» Solvent Wash: After removing the bulk material, the surface will remain greasy. Wash with a
surfactant solution (detergent and water) or a mild solvent like ethanol to cut the film.

o Disposal: All absorbent materials and rags must be disposed of as chemical waste, not trash.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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